Cas no 74556-80-2 (5-(4-fluorophenoxy)methylthiophene-2-carboxylic acid)

• Product Name: 5-(4-fluorophenoxy)methylthiophene-2-carboxylic acid
• CAS No: 74556-80-2
• MF: C₁₂H₉FO₃S
• MW: 252.261465787888
• MDL: MFCD06804679
• CID: 3059235
• PubChem ID: 19620487
• Update Time: 2025-06-08

5-(4-fluorophenoxy)methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((4-Fluorophenoxy)methyl)thiophene-2-carboxylic acid
• 5-(4-fluorophenoxy)methylthiophene-2-carboxylic acid
• STK349539
• 5-[(4-FLUOROPHENOXY)METHYL]-2-THIOPHENECARBOXYLIC ACID
• MFCD06804679
• EN300-92799
• AKOS000309623
• 5-[(4-fluorophenoxy)methyl]thiophene-2-carboxylic acid
• ZCA55680
• CS-0264443
• 5-((4-Fluorophenoxy)methyl)thiophene-2-carboxylicacid
• 5-(4-fluorophenoxymethyl)thiophene-2-carboxylic acid
• 74556-80-2

• MDL： MFCD06804679
• Inchi： 1S/C12H9FO3S/c13-8-1-3-9(4-2-8)16-7-10-5-6-11(17-10)12(14)15/h1-6H,7H2,(H,14,15)
• InChI Key： WQUJPWHNMWTEIQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1COC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 252.02564348Da
• Monoisotopic Mass: 252.02564348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-(4-fluorophenoxy)methylthiophene-2-carboxylic acid

Comprehensive Overview of 5-(4-fluorophenoxy)methylthiophene-2-carboxylic acid (CAS No. 74556-80-2)

5-(4-fluorophenoxy)methylthiophene-2-carboxylic acid (CAS No. 74556-80-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its thiophene core and fluorophenoxy substituent, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its structural versatility and compatibility with modern synthetic methodologies.

The CAS number 74556-80-2 serves as a critical identifier for this compound, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure combines a thiophene-2-carboxylic acid moiety with a 4-fluorophenoxy group, which enhances its reactivity and binding affinity in biological systems. This combination is often explored in the development of small-molecule inhibitors and bioactive intermediates, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for fluorinated compounds like 5-(4-fluorophenoxy)methylthiophene-2-carboxylic acid has surged due to their stability and metabolic resistance. These properties are highly sought after in the design of next-generation pharmaceuticals, where fluorine incorporation often improves drug efficacy and pharmacokinetics. Additionally, the compound's thiophene ring contributes to its electron-rich nature, making it a candidate for material science applications, such as organic semiconductors or conductive polymers.

From a synthetic perspective, CAS 74556-80-2 is frequently utilized in cross-coupling reactions and esterification processes. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, or other derivatives with tailored properties. This adaptability is crucial for industries focusing on high-throughput screening and combinatorial chemistry, where rapid modification of core structures is essential.

Environmental and safety considerations are also paramount when handling 5-(4-fluorophenoxy)methylthiophene-2-carboxylic acid. While it is not classified as hazardous, proper laboratory practices should be followed to minimize exposure. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, particularly as regulatory agencies emphasize green chemistry principles.

In summary, 5-(4-fluorophenoxy)methylthiophene-2-carboxylic acid (CAS No. 74556-80-2) represents a versatile and industrially relevant compound. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting broader trends in sustainable chemistry and innovation-driven research. As scientific advancements continue, this compound is poised to play a pivotal role in addressing complex challenges across multiple disciplines.